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Compound of Interest

Compound Name: Antibacterial agent 188

Cat. No.: B12378749 Get Quote

Quat-188: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Quat-188, chemically known as (3-Chloro-2-hydroxypropyl)trimethylammonium chloride

(CHPTAC), is a cationic monomer widely utilized as an etherifying agent. Its primary application

lies in the chemical modification of natural and synthetic polymers to introduce quaternary

ammonium groups, thereby imparting a positive charge to the substrate. This modification

significantly alters the physicochemical properties of the parent polymer, opening up a wide

range of applications in industries from paper and textiles to personal care and potentially, drug

delivery systems. This technical guide provides an in-depth overview of the chemical

properties, structure, synthesis, and reaction mechanisms of Quat-188, with a focus on its

application in the cationization of cellulose.

Chemical Properties and Structure
Quat-188 is a quaternary ammonium salt that is typically supplied as a colorless to light yellow

aqueous solution.[1] Under alkaline conditions, it readily transforms into its reactive epoxide

form, 2,3-epoxypropyltrimethylammonium chloride (EPTAC), which is the key intermediate for

its etherifying reactions.[2]
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Caption: Chemical structure of (3-Chloro-2-hydroxypropyl)trimethylammonium chloride (Quat-

188).

Physicochemical Properties
Property Value Reference(s)

Chemical Name

(3-Chloro-2-

hydroxypropyl)trimethylammon

ium chloride

[3][4]

Common Names
Quat-188, CHPTAC, PTAC,

CTA
[1][3]

CAS Number 3327-22-8 [1][5]

Molecular Formula C6H15Cl2NO [3][6]

Molecular Weight 188.10 g/mol [3][6]

Appearance
Colorless to light yellow

transparent liquid
[1][5]

Purity
Typically 65% or 69% aqueous

solution
[1][5]

pH (10% solution) 5-7 [7]

Solubility
Soluble in water and

isopropanol
[3][8]

Melting Point 191-193 °C [6]

Boiling Point 101 °C (for aqueous solution) [6]

Flash Point 109 °C [6]

Experimental Protocols
Synthesis of Quat-188 (CHPTAC)
A common method for the synthesis of Quat-188 involves the reaction of epichlorohydrin with

trimethylamine hydrochloride in an aqueous medium.
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Materials:

Epichlorohydrin (ECH)

Trimethylamine hydrochloride

Sodium hydroxide (for pH adjustment)

Water (reaction medium)

Procedure:

Trimethylamine hydrochloride is dissolved in water in a reaction vessel equipped with a

stirrer, thermometer, and pH probe.

The solution is cooled, and the pH is adjusted to a range of 7.5-8.0 using a sodium hydroxide

solution.[9]

Epichlorohydrin is added dropwise to the stirred solution while maintaining the temperature

between 10-35°C.[9]

The reaction mixture is stirred for several hours until the reaction is complete, which can be

monitored by measuring the concentration of the remaining epichlorohydrin.

The final product is an aqueous solution of Quat-188.

Cationization of Cellulose with Quat-188
The modification of cellulose with Quat-188 introduces cationic quaternary ammonium groups

onto the cellulose backbone.

Materials:

Cellulose (e.g., cotton linters, wood pulp)

Quat-188 (CHPTAC) solution

Sodium hydroxide (catalyst)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/297432738_Synthesis_process_for_3-chloro-2-hydroxypropyl-trimethylanimonium_chloride
https://www.researchgate.net/publication/297432738_Synthesis_process_for_3-chloro-2-hydroxypropyl-trimethylanimonium_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized water

Acetic acid (for neutralization)

Procedure:

A slurry of cellulose in water is prepared in a reaction vessel.

A solution of sodium hydroxide is added to the cellulose slurry to activate the cellulose by

forming alkali cellulose. The mixture is typically stirred for a period at a controlled

temperature.

The Quat-188 solution is then added to the alkali cellulose slurry.

The reaction temperature is raised and maintained for a specific duration to facilitate the

etherification reaction.

After the reaction period, the mixture is cooled, and the pH is neutralized with acetic acid.

The resulting cationic cellulose is then washed thoroughly with deionized water to remove

any unreacted reagents and byproducts, and subsequently dried.[10]

Reaction Mechanism and Experimental Workflow
The cationization of cellulose with Quat-188 proceeds via a nucleophilic substitution reaction.

Under alkaline conditions, Quat-188 is converted to its more reactive epoxide intermediate,

EPTAC. The hydroxyl groups on the cellulose polymer then act as nucleophiles, attacking the

epoxide ring of EPTAC, leading to the formation of a stable ether linkage and the covalent

attachment of the cationic group to the cellulose chain.[10][11]
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Caption: Reaction mechanism of cellulose cationization with Quat-188.

A generalized workflow for the laboratory-scale cationization of cellulose is depicted below.
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Caption: Generalized experimental workflow for cellulose cationization.
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Biological Interactions and Relevance to Drug
Development
While Quat-188 itself is a reactive monomer, the resulting cationic polymers, particularly

cationic cellulose (often referred to as Polyquaternium-10 in the personal care industry), have

been studied for their interactions with biological systems.[11][12] These interactions are

primarily governed by the electrostatic attraction between the positively charged quaternary

ammonium groups and negatively charged surfaces.

Key Interactions and Potential Applications:

Interaction with Proteins and Cell Membranes: The cationic nature of modified polymers

allows them to interact with negatively charged proteins and cell surfaces. This property is

exploited in personal care products for hair and skin conditioning.[12] In the context of drug

development, this could be leveraged for targeted delivery to specific tissues or for

enhancing the mucoadhesive properties of drug formulations.

Complexation with Anionic Molecules: Cationic cellulose can form complexes with anionic

drugs, DNA, and other bioactive molecules.[13] This interaction can be used to encapsulate

and protect sensitive drugs, control their release, and improve their solubility and

bioavailability.

Antimicrobial Activity: Quaternary ammonium compounds are known for their antimicrobial

properties. Cationic polymers derived from Quat-188 may exhibit antimicrobial activity, which

could be beneficial in developing self-sterilizing materials or drug formulations with reduced

preservative requirements.[14]

It is important to note that while the cationic nature provides functional advantages, it also

necessitates careful toxicological assessment. The safety of Polyquaternium-10 has been

reviewed for cosmetic applications, and it is considered safe for use in these products at

specified concentrations.[12] However, for pharmaceutical applications, particularly for internal

administration, rigorous toxicological studies are required.
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Quat-188 is a versatile cationic reagent with a well-defined chemical structure and properties.

Its ability to efficiently cationize polymers like cellulose has led to its widespread use in various

industries. For researchers and professionals in drug development, the understanding of Quat-

188's chemistry and the properties of its derived polymers offers opportunities for creating

novel drug delivery systems and advanced biomaterials. The detailed experimental protocols

and reaction mechanisms provided in this guide serve as a foundational resource for further

research and development in this promising area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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